Cas no 1380429-19-5 (Methyl 2-formyl-3-(pyrimidin-5-yl)propanoate)

• Product Name: Methyl 2-formyl-3-(pyrimidin-5-yl)propanoate
• CAS No: 1380429-19-5
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 2190390
• Update Time: 2023-08-07

Methyl 2-formyl-3-(pyrimidin-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-formyl-3-(pyrimidin-5-yl)propanoate
• HHVUZJQIKUTDFI-UHFFFAOYSA-N
• Methyl 2-formyl-3-(5-pyrimidinyl)propanoate
• methyl 2-formyl-3-(5-pyrim-idinyl)propanoate

• Inchi： 1S/C9H10N2O3/c1-14-9(13)8(5-12)2-7-3-10-6-11-4-7/h3-6,8H,2H2,1H3
• InChI Key： HHVUZJQIKUTDFI-UHFFFAOYSA-N
• SMILES： O(C)C(C(C=O)CC1=CN=CN=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Topological Polar Surface Area: 69.2